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Compound of Interest

Compound Name: Ro 31-8472

Cat. No.: B1679483

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of Ro 31-8472, an angiotensin-converting enzyme (ACE)
inhibitor. In the absence of a specific Safety Data Sheet (SDS) for Ro 31-8472, this guidance is
informed by the disposal procedures for its parent compound, Cilazapril, and general best
practices for the disposal of laboratory research chemicals.

Core Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety
protocols. This includes wearing appropriate Personal Protective Equipment (PPE), such as
safety goggles, gloves, and a lab coat. All handling of Ro 31-8472 should be performed in a
well-ventilated area, preferably within a fume hood, to minimize the risk of inhalation.

Step-by-Step Disposal Procedure

The recommended disposal method for Ro 31-8472 involves treating it as a hazardous
chemical waste, managed through a licensed professional disposal service. This approach
ensures compliance with local, state, and federal regulations.

» Waste Identification and Segregation:
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o Clearly label a dedicated and appropriate waste container with "Hazardous Waste," the
chemical name "Ro 31-8472," and any known hazard symbols.

o Do not mix Ro 31-8472 with other waste streams, particularly incompatible chemicals.

» Containerization:
o Use a chemically resistant, sealable container for collecting Ro 31-8472 waste.
o Ensure the container is in good condition and will not leak.

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area within the laboratory.

o Keep the storage area away from sources of ignition and incompatible materials.
» Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal company to arrange for pickup and disposal.[1][2]

o Provide the disposal company with all available information on the compound, including its
identity and any known hazards.

e Documentation:

o Maintain a record of the amount of Ro 31-8472 waste generated and the date of its
transfer to the disposal facility.

Note: In-laboratory treatment methods, such as neutralization, are not recommended for
complex organic compounds like Ro 31-8472. Similarly, disposal via the sanitary sewer or
regular trash is not an appropriate method for research-grade chemicals.[3]

Quantitative Data Summary
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While specific quantitative data for Ro 31-8472 is not readily available in the public domain, the

following table summarizes key information for the closely related compound, Cilazapril, which

can serve as a useful reference.

Property Value (for Cilazapril) Source
CAS Number 88768-40-5 [4]
Molecular Formula C22H31N305 N/A
Molecular Weight 417.5 g/mol N/A

Hazard Statements

H302 (Harmful if swallowed),
H361 (Suspected of damaging
fertility or the unborn child),
H410 (Very toxic to aquatic life

with long lasting effects)

[5]16]

Precautionary Statements

P203, P280, P318, P405,
P501

[5]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of Ro 31-8472 is illustrated in the diagram below.

This visual guide outlines the decision-making process and the necessary steps to ensure safe

and compliant disposal.
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Preparation

Start: Have Ro 31-8472 Waste

Don Appropriate PPE

(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Containment & Labeling

Select a Chemically
Resistant, Sealable Container

'

Label Container:
'Hazardous Waste'
'Ro 31-8472

Stoyage

Store in Designated Satellite
Accumulation Area

Contact EHS or Licensed
Waste Disposal Company

Document Waste Transfer

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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